Cas no 50326-22-2 (2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester)

2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester structure
50326-22-2 structure
Product Name:2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
CAS No:50326-22-2
MF:C11H11ClN4O2
MW:266.68364071846
CID:2730970
PubChem ID:863228
Update Time:2025-04-21

2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[5-(4-chlorophenyl)tetrazol-2-yl]acetate
    • 2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
    • DTXSID50198340
    • ethyl-5(4-chlorophenyl)-2h-tetrazol-2-yl-acetate
    • DTXCID80120831
    • Ethyl 5-(4-chlorophenyl)-2H-tetrazole-2-acetate
    • 50326-22-2
    • CHEMBL5483270
    • AKOS000662083
    • [5-(4-Chloro-phenyl)tetrazol-2-yl]acetic acid, ethyl ester
    • DWTATFFXYVNHEB-UHFFFAOYSA-N
    • Z17792863
    • Inchi: 1S/C11H11ClN4O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
    • InChI Key: DWTATFFXYVNHEB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=NN(CC(=O)OCC)N=1

Computed Properties

  • Exact Mass: 266.0570533Da
  • Monoisotopic Mass: 266.0570533Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.9Ų
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